Cas no 2138409-38-6 ((7-bromoheptyl)cyclopropane)

• Product Name: (7-bromoheptyl)cyclopropane
• CAS No: 2138409-38-6
• MF: C₁₀H₁₉Br
• MW: 219.161862611771
• CID: 5300632
• Update Time: 2025-05-21

(7-bromoheptyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• (7-bromoheptyl)cyclopropane

• Inchi： 1S/C10H19Br/c11-9-5-3-1-2-4-6-10-7-8-10/h10H,1-9H2
• InChI Key： MIGNBLBJMHJREG-UHFFFAOYSA-N
• SMILES： C1(CCCCCCCBr)CC1

Additional information on (7-bromoheptyl)cyclopropane

Professional Introduction to (7-bromoheptyl)cyclopropane (CAS No. 2138409-38-6)

(7-bromoheptyl)cyclopropane, with the CAS number 2138409-38-6, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to the class of cyclopropane derivatives, which are known for their unique structural properties and potential applications in various scientific domains. The presence of a bromo substituent on the heptyl chain and the cyclopropane ring introduces specific reactivity and functionality, making it a valuable intermediate in synthetic chemistry and drug development.

The cyclopropane ring itself is a highly strained three-membered heterocycle, which often serves as a key structural motif in pharmaceuticals due to its ability to enhance binding affinity and metabolic stability. The incorporation of a bromo group on the heptyl side chain further modulates the electronic and steric properties of the molecule, allowing for diverse chemical transformations. These characteristics make (7-bromoheptyl)cyclopropane a promising candidate for exploring novel therapeutic agents and biochemical probes.

In recent years, there has been growing interest in the development of cyclopropane-based compounds for their potential biological activities. For instance, studies have demonstrated that cyclopropane derivatives can exhibit inhibitory effects on various enzymatic targets, making them useful in the design of inhibitors for therapeutic purposes. The bromo substituent on (7-bromoheptyl)cyclopropane enhances its utility as a synthetic building block, enabling further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations.

One of the most compelling aspects of (7-bromoheptyl)cyclopropane is its role in medicinal chemistry. Researchers have leveraged its structural features to develop molecules with enhanced pharmacokinetic profiles. The cyclopropane ring's strain can be exploited to improve binding interactions with biological targets, while the bromo group provides a handle for further chemical manipulation. This combination has led to the discovery of several lead compounds with potential applications in oncology, neurology, and anti-inflammatory therapies.

Recent advancements in computational chemistry have also highlighted the importance of (7-bromoheptyl)cyclopropane in drug design. Molecular modeling studies suggest that this compound can effectively interact with specific protein pockets, offering insights into its binding mechanisms. These insights are crucial for optimizing drug candidates and improving their efficacy. Furthermore, the use of machine learning algorithms has accelerated the discovery process by predicting novel derivatives with enhanced biological activity.

The synthetic accessibility of (7-bromoheptyl)cyclopropane is another factor contributing to its widespread use in research. The compound can be readily prepared through well-established synthetic routes, including bromination of heptane derivatives followed by ring formation. This ease of synthesis allows researchers to focus on downstream applications rather than spending excessive time on basic chemistry. As a result, (7-bromoheptyl)cyclopropane has become an indispensable tool in academic and industrial laboratories alike.

In conclusion, (7-bromoheptyl)cyclopropane (CAS No. 2138409-38-6) represents a fascinating compound with significant potential in chemical and biomedical research. Its unique structural features, combined with its synthetic versatility, make it an invaluable asset for drug discovery and molecular probe development. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.